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Compound of Interest

Compound Name: trans-Cyclohexane-p-bis(C-OTs)

Cat. No.: B15621121 Get Quote

Technical Guide: trans-1,4-
bis(tosyloxymethyl)cyclohexane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of trans-1,4-

bis(tosyloxymethyl)cyclohexane, a bifunctional linker molecule increasingly utilized in the

development of targeted protein degraders. This document outlines its chemical properties, a

detailed synthesis protocol, and its application in the formation of Proteolysis Targeting

Chimeras (PROTACs).

Core Data Presentation
The quantitative data for trans-1,4-bis(tosyloxymethyl)cyclohexane and its precursor, trans-1,4-

cyclohexanedimethanol, are summarized below for easy reference and comparison.
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Property Value Reference

Chemical Name

trans-1,4-

bis(tosyloxymethyl)cyclohexan

e

-

Synonym
trans-Cyclohexane-p-bis(C-

OTs)
-

CAS Number

Not explicitly found in

searches; may not be

individually assigned

-

Molecular Formula C₂₂H₂₈O₆S₂ Calculated

Molecular Weight 452.59 g/mol Calculated

Precursor Name
trans-1,4-

Cyclohexanedimethanol
--INVALID-LINK--

Precursor CAS Number 3236-48-4 --INVALID-LINK--

Precursor Mol. Wt. 144.21 g/mol --INVALID-LINK--

Experimental Protocols
The following section details a general experimental protocol for the synthesis of trans-1,4-

bis(tosyloxymethyl)cyclohexane from its diol precursor. This procedure is based on standard

organic synthesis methodologies for tosylation of alcohols.

Synthesis of trans-1,4-bis(tosyloxymethyl)cyclohexane
Materials:

trans-1,4-Cyclohexanedimethanol

p-Toluenesulfonyl chloride (TsCl)

Pyridine (anhydrous)

Dichloromethane (DCM, anhydrous)
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Hydrochloric acid (HCl), 1 M solution

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Hexanes and Ethyl Acetate for chromatography

Procedure:

Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve trans-1,4-cyclohexanedimethanol (1 equivalent) in anhydrous dichloromethane.

Addition of Pyridine: Cool the solution to 0 °C using an ice bath and add anhydrous pyridine

(2.5-3 equivalents).

Addition of Tosyl Chloride: To the stirred solution, add p-toluenesulfonyl chloride (2.2

equivalents) portion-wise, maintaining the temperature at 0 °C.

Reaction Progression: Allow the reaction to warm to room temperature and stir for 12-24

hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Workup:

Quench the reaction by slowly adding 1 M HCl solution.

Separate the organic layer and wash sequentially with 1 M HCl, saturated NaHCO₃

solution, and brine.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under

reduced pressure to obtain the crude product.

Purification: Purify the crude product by silica gel column chromatography using a suitable

eluent system (e.g., a gradient of hexanes and ethyl acetate) to yield pure trans-1,4-
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bis(tosyloxymethyl)cyclohexane.

Application in PROTAC Synthesis
trans-1,4-bis(tosyloxymethyl)cyclohexane serves as a rigid linker in the synthesis of PROTACs.

One notable application is in the creation of the BAZ2A/B degrader, dBAZ2.[1] The tosyl groups

act as good leaving groups, facilitating the attachment of the two different ligands required for

the PROTAC's function: one that binds to the target protein and another that recruits an E3

ubiquitin ligase.

Logical Workflow for PROTAC Synthesis using trans-
1,4-bis(tosyloxymethyl)cyclohexane
The following diagram illustrates the logical workflow for the synthesis of a PROTAC, such as

dBAZ2, utilizing the trans-1,4-bis(tosyloxymethyl)cyclohexane linker.
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Workflow for PROTAC Synthesis
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Caption: Logical workflow for the synthesis and function of a PROTAC using the cyclohexane-

based linker.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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